Cas no 851718-56-4 (N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-56-4
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6235969
• PubChem ID: 4279979
• Update Time: 2025-05-23

N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• EU-0059104
• N-(3-(1-propionyl-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• 851718-56-4
• F0621-0500
• N-[3-[3-(4-methylphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS024588183
• N-{3-[5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C20H23N3O3S/c1-4-20(24)23-19(15-10-8-14(2)9-11-15)13-18(21-23)16-6-5-7-17(12-16)22-27(3,25)26/h5-12,19,22H,4,13H2,1-3H3
• InChI Key： VRQHZZLOOXDXPY-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=CC(C)=CC=2)N(C(CC)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-56-4)

N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS number 851718-56-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the 4,5-dihydro-1H-pyrazole core and the methanesulfonamide moiety, make it a promising candidate for various therapeutic applications.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their potential in drug discovery. Researchers are particularly focused on their role as enzyme inhibitors, which can modulate critical biochemical pathways. The CAS 851718-56-4 compound, with its propanoyl and methylphenyl substituents, offers a unique pharmacophore that could be leveraged for targeting specific proteins or receptors. This aligns with the current trend in precision medicine, where tailored molecular designs are essential for effective treatment strategies.

The synthesis and characterization of N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is crucial for its application in high-throughput screening and drug development. The compound's logP value and solubility profile are also critical parameters that influence its bioavailability and pharmacokinetic properties.

One of the most searched questions in the context of sulfonamide derivatives is their potential side effects and safety profile. While CAS 851718-56-4 is primarily used in research settings, its structural analogs have been studied for their anti-inflammatory and antimicrobial properties. This has led to increased curiosity about its mechanism of action and potential therapeutic benefits. Researchers are also exploring its applicability in cancer therapy, given the rising global focus on oncology drug discovery.

From an industrial perspective, the demand for high-purity research chemicals like N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is driven by the need for reliable reference standards in pharmaceutical testing. Companies specializing in custom synthesis often highlight the importance of scalable production methods to meet the needs of academic and commercial laboratories. This compound's versatility makes it a valuable asset in the toolkit of medicinal chemists.

In conclusion, N-{3-5-(4-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851718-56-4) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential applications underscore the importance of continued research into sulfonamide-based therapeutics. As the scientific community delves deeper into its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.